Cas no 885277-09-8 (4-Chloro-6-fluoro-2-phenylquinazoline)

4-Chloro-6-fluoro-2-phenylquinazoline is a fluorinated and chlorinated quinazoline derivative with a phenyl substituent at the 2-position. This heterocyclic compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The presence of both chloro and fluoro groups enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules, such as kinase inhibitors or antimicrobial agents. Its well-defined crystalline structure ensures consistent purity, facilitating precise applications in medicinal chemistry. The compound’s stability under standard storage conditions further supports its utility in laboratory and industrial settings.
4-Chloro-6-fluoro-2-phenylquinazoline structure
885277-09-8 structure
Product Name:4-Chloro-6-fluoro-2-phenylquinazoline
CAS No:885277-09-8
MF:C14H8ClFN2
MW:258.67812538147
MDL:MFCD04115227
CID:711414
PubChem ID:46738214
Update Time:2025-10-24

4-Chloro-6-fluoro-2-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-fluoro-2-phenylquinazoline
    • 4-CHLORO-6-FLUORO-2-PHENYL-QUINAZOLINE
    • QUINAZOLINE, 4-CHLORO-6-FLUORO-2-PHENYL-
    • AB19731
    • DTXSID90674259
    • 885277-09-8
    • A922614
    • AKOS012384794
    • MDL: MFCD04115227
    • Inchi: 1S/C14H8ClFN2/c15-13-11-8-10(16)6-7-12(11)17-14(18-13)9-4-2-1-3-5-9/h1-8H
    • InChI Key: JBWUZXWPJLYAJH-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=CC2=NC(C2C=CC=CC=2)=N1)F

Computed Properties

  • Exact Mass: 258.0360041g/mol
  • Monoisotopic Mass: 258.0360041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8Ų

4-Chloro-6-fluoro-2-phenylquinazoline Security Information

4-Chloro-6-fluoro-2-phenylquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142709-1g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 95%
1g
$*** 2023-05-29
Chemenu
CM142709-1g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 95%
1g
$445 2021-08-05
Alichem
A189011109-250mg
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 95%
250mg
$236.25 2023-08-31
Alichem
A189011109-1g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 95%
1g
$573.24 2023-08-31
eNovation Chemicals LLC
D571161-5g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 97%
5g
$1200 2023-09-03
eNovation Chemicals LLC
D571161-25g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 97%
25g
$2200 2023-09-03
eNovation Chemicals LLC
D571161-100g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 97%
100g
$4000 2023-09-03
Ambeed
A502049-1g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 95+%
1g
$384.0 2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1537529-1g
4-Chloro-6-fluoro-2-phenylquinazoline
885277-09-8 98%
1g
¥3133.00 2024-04-27

Additional information on 4-Chloro-6-fluoro-2-phenylquinazoline

4-Chloro-6-fluoro-2-phenylquinazoline (CAS No. 885277-09-8): A Comprehensive Overview

4-Chloro-6-fluoro-2-phenylquinazoline (CAS No. 885277-09-8) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a unique molecular structure combining chloro and fluoro substituents, making it particularly valuable for drug discovery and organic synthesis applications.

The growing interest in halogenated quinazoline compounds stems from their diverse biological activities and potential as building blocks for advanced materials. Researchers frequently search for "4-Chloro-6-fluoro-2-phenylquinazoline synthesis" and "quinazoline derivatives applications," reflecting the compound's importance in medicinal chemistry. Recent studies suggest this molecule may serve as a key intermediate for developing novel kinase inhibitors, addressing current demands for targeted cancer therapies.

From a chemical perspective, 4-Chloro-6-fluoro-2-phenylquinazoline exhibits remarkable stability and reactivity patterns that make it suitable for various cross-coupling reactions. Its molecular weight of 258.68 g/mol and precise halogen positioning enable selective modifications, a feature highly sought after in modern drug discovery pipelines. The compound's solubility profile allows for versatile processing in both organic and aqueous media, depending on specific application requirements.

In pharmaceutical applications, researchers are particularly interested in "4-Chloro-6-fluoro-2-phenylquinazoline biological activity" and its potential as a scaffold for EGFR inhibitors. The compound's structural features mimic known pharmacophores active against tyrosine kinases, making it a valuable candidate for structure-activity relationship (SAR) studies. Current market trends show increasing demand for such specialized intermediates, especially in oncology research and personalized medicine development.

The synthesis of 4-Chloro-6-fluoro-2-phenylquinazoline typically involves multi-step processes starting from appropriately substituted anthranilic acid derivatives. Optimization of "quinazoline synthesis methods" remains a hot topic in organic chemistry forums, with particular focus on yield improvement and greener synthetic approaches. Recent advances in microwave-assisted synthesis and flow chemistry have shown promise for scaling up production while maintaining high purity standards.

Material scientists have explored 4-Chloro-6-fluoro-2-phenylquinazoline for its potential in organic electronics. The compound's conjugated system and halogen substituents make it interesting for developing organic semiconductors and photovoltaic materials. These applications align with current sustainability trends and the global push for renewable energy solutions, making the compound relevant to cutting-edge research in green technology.

Quality control of 4-Chloro-6-fluoro-2-phenylquinazoline requires rigorous analytical methods, with HPLC and LC-MS being the most commonly employed techniques. Purity specifications typically exceed 98%, with special attention given to residual solvent content and isomeric impurities. These standards reflect the compound's importance in sensitive applications where trace impurities could significantly impact research outcomes.

The global market for halogenated heterocyclic compounds like 4-Chloro-6-fluoro-2-phenylquinazoline continues to expand, driven by pharmaceutical R&D investments and specialty chemical demand. Suppliers increasingly focus on providing detailed "quinazoline derivative characterization data" and "custom synthesis services" to meet researcher needs. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Storage and handling of 4-Chloro-6-fluoro-2-phenylquinazoline require standard laboratory precautions for organic compounds. The material should be kept in airtight containers under inert atmosphere when long-term stability is required. These handling protocols mirror those for similar nitrogen-containing heterocycles, with particular attention to moisture sensitivity in some formulations.

Future research directions for 4-Chloro-6-fluoro-2-phenylquinazoline include exploration of its "structure-property relationships" and potential modifications to enhance specific characteristics. The scientific community continues to investigate new "quinazoline-based therapeutics" and "functional materials," ensuring ongoing relevance for this chemical scaffold. Recent patent filings indicate growing intellectual property activity surrounding related compounds.

For researchers seeking "CAS 885277-09-8 suppliers" or "4-Chloro-6-fluoro-2-phenylquinazoline pricing," it's advisable to consult specialized chemical distributors with proven expertise in heterocyclic compounds. Many suppliers now offer comprehensive technical support, including custom synthesis and analytical services, to facilitate research applications of this versatile building block.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen